Cas no 493019-55-9 (3-(trifluoromethyl)-1,2-oxazol-4-ylmethanol)

• Product Name: 3-(trifluoromethyl)-1,2-oxazol-4-ylmethanol
• CAS No: 493019-55-9
• MF: C₅H₄F₃NO₂
• MW: 167.085971832275
• MDL: MFCD18833180
• CID: 932320
• PubChem ID: 45099323
• Update Time: 2025-04-19

3-(trifluoromethyl)-1,2-oxazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanol,3-(trifluoromethyl)-(9CI)
• 4-ISOXAZOLEMETHANOL, 3-(TRIFLUOROMETHYL)-
• [3-(trifluoromethyl)-1,2-oxazol-4-yl]methanol
• 493019-55-9
• MFCD18833180
• DB-272623
• AKOS027338959
• EN300-204823
• AS-36633
• (3-(Trifluoromethyl)isoxazol-4-yl)methanol
• 3-(trifluoromethyl)-1,2-oxazol-4-ylmethanol

• MDL： MFCD18833180
• Inchi： 1S/C5H4F3NO2/c6-5(7,8)4-3(1-10)2-11-9-4/h2,10H,1H2
• InChI Key： DRDAOAVCRWYCHS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CON=1)CO)(F)F

Computed Properties

• Exact Mass: 167.01942
• Monoisotopic Mass: 167.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26